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Introduction
The BX048, a powerful N42 grade neodymium rare earth bar magnet, is a source of a strong

static magnetic field.[1][2][3] While valuable in many applications, its presence can introduce

significant interference in sensitive experiments that are susceptible to external magnetic fields.

This application note provides a detailed guide for researchers, scientists, and drug

development professionals on how to effectively shield sensitive experimental setups from the

magnetic field generated by a BX048 magnet. The primary shielding material discussed is Mu-

metal, a nickel-iron alloy with exceptionally high magnetic permeability, making it ideal for

attenuating low-frequency and static magnetic fields.[4][5]

Sensitive techniques such as Superconducting Quantum Interference Device (SQUID)

magnetometry and patch-clamp electrophysiology demand environments with minimal

magnetic interference to ensure high-fidelity data acquisition.[6][7][8][9] This document outlines

the principles of magnetic shielding, provides quantitative data on shielding materials, and

offers detailed protocols for constructing and validating effective magnetic shields.

The Challenge: Magnetic Field Interference
The BX048 magnet produces a significant magnetic field that can adversely affect nearby

sensitive instrumentation and biological samples. The primary challenges posed by an

unshielded BX048 magnet include:
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Signal-to-Noise Ratio Degradation: In SQUID magnetometry, external magnetic fields can

obscure the minute magnetic signals from the sample, leading to inaccurate measurements.

[6][7][10]

Ion Channel Gating Disruption: In patch-clamp electrophysiology, extraneous magnetic fields

can interfere with the function of ion channels, which are critical for neuronal activity and are

a key focus in drug development.

Image and Data Artifacts: In various imaging and characterization techniques, magnetic

interference can lead to distorted images and erroneous data.[11][12]

Principles of Magnetic Shielding with Mu-metal
Magnetic shielding does not block magnetic fields but rather diverts them.[4] Materials with high

magnetic permeability, like Mu-metal, provide a low-reluctance path for magnetic field lines,

effectively drawing them around the shielded volume.[4]

Key principles include:

Flux Shunting: The high permeability of Mu-metal attracts the magnetic flux lines from the

BX048, guiding them through the shielding material and away from the sensitive

components within the shielded volume.

Enclosure Integrity: For optimal shielding, the sensitive equipment should be enclosed within

a continuous, closed shield. Any gaps or holes can allow magnetic field penetration.

Multi-Layering: For very strong magnetic fields or extremely sensitive experiments, multiple

layers of Mu-metal can be used.[5][11] This approach prevents magnetic saturation of the

innermost layer and significantly improves the overall shielding factor.[13] An outer layer of a

material with a higher saturation magnetization, like soft iron, can be used to handle the bulk

of the magnetic field, with inner layers of Mu-metal providing high attenuation of the residual

field.[4]

Quantitative Data: Shielding Material Properties
The selection of an appropriate shielding material is critical. The table below summarizes the

key magnetic properties of Mu-metal compared to other common materials.
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Material Composition
Relative
Permeability
(μr)

Saturation
Induction (T)

Coercivity
(A/m)

Mu-metal (ASTM

A753 Alloy 4)

~80% Ni, 15%

Fe, 5% Mo
80,000 - 100,000 0.6 - 0.8 0.2 - 0.5

Cryoperm 10 Ni-Fe Alloy 65,000 - 250,000 - -

Amumetal Ni-Fe Alloy 60,000 - 400,000 ~0.7 - 0.8 ~1.6

Soft Iron ~99.8% Fe 2,000 - 5,000 2.1 100 - 200

Steel (Low

Carbon)
Fe, <0.3% C 1,000 - 2,000 2.0 150 - 300

Data compiled from multiple sources.[4][5]

Experimental Protocols
Protocol 1: Constructing a Single-Layer Mu-metal Shield
This protocol describes the fabrication of a basic cylindrical shield for a small experimental

setup.

Materials:

Mu-metal sheet (e.g., 1 mm thickness)

Non-magnetic fasteners (e.g., brass or aluminum screws)

Form for shaping the cylinder (e.g., a non-magnetic pipe of the desired diameter)

Spot welder or non-magnetic clamps

Gaussmeter or magnetometer for validation

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Mu-metal
https://www.emergentmind.com/topics/mumetal-shielding
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Design and Cutting: Determine the required dimensions of the shield, ensuring it completely

encloses the sensitive volume. Cut the Mu-metal sheet to the appropriate size, including

material for end caps.

Forming: Carefully form the Mu-metal sheet into a cylinder around the non-magnetic form.

Mu-metal is ductile and can be worked, but avoid excessive mechanical stress which can

degrade its magnetic properties.[4]

Seam Closure: Secure the seam of the cylinder. Spot welding is ideal, but non-magnetic

clamps or screws can be used. Ensure a continuous seam with minimal gaps.

End Caps: Fabricate two end caps to close the cylinder. Attach them securely using non-

magnetic fasteners.

Annealing: For optimal performance, the fabricated shield should be annealed in a hydrogen

atmosphere. This process increases the magnetic permeability significantly.[4] This step is

crucial for achieving the highest shielding effectiveness.

Validation:

Place the BX048 magnet at a defined distance from the experimental area without the

shield. Measure the magnetic field strength at the location of the sensitive components

using a gaussmeter.

Place the constructed Mu-metal shield around the sensitive area.

Re-introduce the BX048 magnet at the same distance.

Measure the magnetic field strength inside the shield.

Calculate the shielding factor (S) as the ratio of the external field to the internal field.

Protocol 2: Shielding a Patch-Clamp Electrophysiology
Setup
This protocol outlines the steps to shield a sensitive patch-clamp rig from a nearby BX048
magnet.
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Materials:

Mu-metal enclosure or cage large enough to house the microscope and micromanipulators.

Mu-metal foil for wrapping specific components.

Grounding straps.

Gaussmeter.

Procedure:

Enclosure Installation: Position the Mu-metal enclosure around the patch-clamp setup.

Ensure all necessary cables and tubing can pass through small, shielded openings.

Component Wrapping: For highly sensitive components like the headstage, an additional

layer of Mu-metal foil can be applied.

Grounding: Ground the Mu-metal shield to a common electrical ground to prevent the

buildup of static charge.

Field Measurement:

With the BX048 magnet in its operational position, use a gaussmeter to map the magnetic

field around the patch-clamp setup before shielding.

Install the Mu-metal shield and repeat the magnetic field mapping inside the enclosure.

Pay close attention to the field strength at the location of the pipette and cell preparation.

Functional Validation:

Perform a baseline patch-clamp recording without the BX048 magnet present to establish

normal ion channel activity.

Introduce the BX048 magnet without the shield and record any changes in baseline

current or channel gating.
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With the shield in place, re-introduce the BX048 magnet and verify that the recording is

stable and comparable to the baseline.

Visualizations
BX048
Magnet

Mu-metal
Enclosure

etic Field Lines
Diverted

Sensitive
Components

Click to download full resolution via product page

Caption: Principle of magnetic shielding using a Mu-metal enclosure.
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Caption: Experimental workflow for shielding a patch-clamp setup.
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Troubleshooting
Issue Possible Cause(s) Recommended Solution(s)

Poor Shielding Performance

- Gaps or holes in the shield.-

Shield material is saturated.-

Mu-metal has been

mechanically stressed.

- Ensure all seams are sealed.-

Use a thicker gauge Mu-metal

or a multi-layer shield.- Re-

anneal the shield.

Increased Noise in

Electrophysiology

- Ground loop.- Shield is acting

as an antenna.

- Ensure a single, common

ground point for the shield and

all equipment.- Check for and

shield any openings for cables.

Inconsistent Field

Measurements

- Fluctuation in background

magnetic fields.- Proximity of

other magnetic sources.

- Measure the background field

and subtract it from your

measurements.- Ensure the

experimental area is free from

other magnets or

ferromagnetic materials.

Conclusion
The strong magnetic field from a BX048 magnet necessitates the use of effective magnetic

shielding for sensitive experiments. Mu-metal is an excellent material for this purpose due to its

high magnetic permeability. By following the principles and protocols outlined in this application

note, researchers can successfully mitigate magnetic interference and ensure the integrity of

their experimental data. Proper design, construction, and validation of the magnetic shield are

paramount to achieving the desired low-field environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.kjmagnetics.com/bx048-neodymium-block-magnet
https://www.kjmagnetics.com/bx048-neodymium-block-magnet
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.epi-magnets.com/product/bx048-neodymium-block-magnets/
https://en.wikipedia.org/wiki/Mu-metal
https://www.emergentmind.com/topics/mumetal-shielding
https://pubs.aip.org/aip/rsi/article/61/2/834/324837/SQUID-holder-with-high-magnetic-shieldingSQUID
https://imrannoor.com/2025/04/29/squid-magnetometry/
https://docs.axolbio.com/wp-content/uploads/patch-clamp-protocol-final.pdf
https://www.labome.com/method/Patch-Clamp-Protocol.html
https://pubs.aip.org/aip/rsi/article/82/1/015109/911031/Development-of-high-field-SQUID-magnetometer-for
https://domadia.net/understanding-mu-metal-shielding-an-in-depth-tutorial-on-magnetic-field-protection/
https://domadia.net/understanding-mumetal-magnetic-shielding-a-complete-tutorial-on-properties-and-applications/
https://www.mecamagnetic.com/magnetic-shielding/
https://www.benchchem.com/product/b15554237#utilizing-bx048-for-magnetic-shielding-in-sensitive-experiments
https://www.benchchem.com/product/b15554237#utilizing-bx048-for-magnetic-shielding-in-sensitive-experiments
https://www.benchchem.com/product/b15554237#utilizing-bx048-for-magnetic-shielding-in-sensitive-experiments
https://www.benchchem.com/product/b15554237#utilizing-bx048-for-magnetic-shielding-in-sensitive-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554237?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

